Cas no 37262-38-7 (Propionic acid hydrochloride)

• Product Name: Propionic acid hydrochloride
• CAS No: 37262-38-7
• MF: C₃H₇ClO₂
• MW: 110.539480447769
• CID: 2824503
• PubChem ID: 329769300
• Update Time: 2025-05-21

Propionic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• propanoic acid,hydrochloride
• propanoic acid;hydrochloride
• propionic acid hydrochloride
• Propanoic acid--hydrogen chloride (1/1)
• Hydrochloric acid - propionic acid solution, 1:1 (v/v), for protein sequence analysis
• Propionic acid hydrochloride

• MDL： MFCD00083164
• Inchi： 1S/C3H6O2.ClH/c1-2-3(4)5;/h2H2,1H3,(H,4,5);1H
• InChI Key： YYFIGOPUHPDIBO-UHFFFAOYSA-N
• SMILES： Cl.OC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.2
• Topological Polar Surface Area: 37.3

Propionic acid hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H290-H314-H335
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：1
• Hazard Category Code： 34-37
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Propionic acid hydrochloride

Professional Introduction to Propionic Acid Hydrochloride (CAS No. 37262-38-7)

Propionic acid hydrochloride, chemically known as 1-hydroxy-2-propanone hydrochloride, is a compound with the molecular formula C₃H₅NO₂·HCl. This compound is widely recognized for its significant applications in pharmaceuticals, agriculture, and industrial processes. Its unique chemical properties and versatility make it a subject of extensive research and development in various scientific fields.

The CAS number 37262-38-7 provides a unique identifier for this substance, ensuring precise classification and communication within the scientific community. Propionic acid hydrochloride is an important derivative of propionic acid, which is known for its antimicrobial properties. This characteristic has led to its extensive use as a preservative in food products and as an active ingredient in pharmaceutical formulations.

In recent years, the study of propionic acid hydrochloride has seen significant advancements, particularly in its role as an intermediate in drug synthesis. Researchers have been exploring its potential in the development of novel therapeutic agents. For instance, studies have indicated that propionic acid hydrochloride may play a crucial role in the synthesis of antiviral and antibacterial compounds. Its ability to inhibit the growth of certain microorganisms has made it a valuable component in experimental treatments for infections.

The pharmaceutical industry has been particularly interested in propionic acid hydrochloride due to its potential applications in treating various medical conditions. Recent research has suggested that this compound may have anti-inflammatory properties, making it a candidate for developing new medications for chronic inflammatory diseases. Additionally, its role in modulating metabolic pathways has been explored, with studies indicating potential benefits in managing metabolic disorders such as diabetes.

Another area where propionic acid hydrochloride has shown promise is in the field of agricultural science. Its antimicrobial properties make it an effective agent for preserving animal feed and preventing the growth of harmful bacteria. This application is particularly important in livestock farming, where maintaining the health and hygiene of animals is crucial for productivity and welfare.

The industrial use of propionic acid hydrochloride is also noteworthy. It serves as a key intermediate in the production of various chemicals and materials. For example, it is used in the synthesis of polymers and coatings, where its chemical stability and reactivity contribute to the development of high-performance materials. Furthermore, its role in catalytic processes has been studied, with researchers exploring its potential as a catalyst or catalyst enhancer in chemical reactions.

Recent advancements in synthetic chemistry have led to more efficient methods for producing propionic acid hydrochloride. These innovations have not only improved the yield and purity of the compound but also reduced the environmental impact of its production. Such developments are crucial for meeting the growing demand for this compound across various industries while adhering to sustainable practices.

The safety and handling of propionic acid hydrochloride are also important considerations. While it is not classified as a hazardous substance under standard regulations, proper handling procedures must be followed to ensure safety. This includes using appropriate personal protective equipment and storage conditions to prevent degradation or accidental exposure.

In conclusion, propionic acid hydrochloride (CAS No. 37262-38-7) is a versatile compound with wide-ranging applications in pharmaceuticals, agriculture, and industry. Its unique chemical properties and recent advancements in research highlight its significance as a valuable substance in modern science and technology. As further studies continue to uncover new uses and benefits, propionic acid hydrochloride is poised to remain a key player in various scientific disciplines.